Cas no 2227897-14-3 (rac-(3R,4S)-4-(dimethyl-1,3-thiazol-2-yl)pyrrolidin-3-ol)

• Product Name: rac-(3R,4S)-4-(dimethyl-1,3-thiazol-2-yl)pyrrolidin-3-ol
• CAS No: 2227897-14-3
• MF: C₉H₁₄N₂OS
• MW: 198.285260677338
• CID: 6258688
• PubChem ID: 165723093
• Update Time: 2025-08-02

rac-(3R,4S)-4-(dimethyl-1,3-thiazol-2-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(dimethyl-1,3-thiazol-2-yl)pyrrolidin-3-ol
• EN300-1635579
• 2227897-14-3

• Inchi： 1S/C9H14N2OS/c1-5-6(2)13-9(11-5)7-3-10-4-8(7)12/h7-8,10,12H,3-4H2,1-2H3/t7-,8-/m1/s1
• InChI Key： IKYOBVDZNXNBPE-HTQZYQBOSA-N
• SMILES： S1C(C)=C(C)N=C1[C@@H]1CNC[C@H]1O

Computed Properties

• Exact Mass: 198.08268425g/mol
• Monoisotopic Mass: 198.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 73.4Ų

Additional information on rac-(3R,4S)-4-(dimethyl-1,3-thiazol-2-yl)pyrrolidin-3-ol

Comprehensive Guide to rac-(3R,4S)-4-(dimethyl-1,3-thiazol-2-yl)pyrrolidin-3-ol (CAS No. 2227897-14-3): Properties, Applications, and Market Insights

In the rapidly evolving field of medicinal chemistry and drug discovery, rac-(3R,4S)-4-(dimethyl-1,3-thiazol-2-yl)pyrrolidin-3-ol (CAS No. 2227897-14-3) has emerged as a compound of significant interest. This chiral pyrrolidine derivative, featuring a dimethylthiazole moiety, is widely studied for its potential applications in pharmaceuticals and agrochemicals. Researchers and industry professionals are increasingly searching for information about its synthesis, biological activity, and commercial availability, making it a trending topic in scientific discussions.

The molecular structure of rac-(3R,4S)-4-(dimethyl-1,3-thiazol-2-yl)pyrrolidin-3-ol combines a pyrrolidine ring with a hydroxyl group at the 3-position and a 2,4-dimethylthiazole substituent at the 4-position. This unique arrangement contributes to its stereochemical complexity and potential as a building block for more complex molecules. The compound's CAS registry number (2227897-14-3) serves as a unique identifier in chemical databases and regulatory documents, ensuring precise communication among researchers worldwide.

Recent studies have highlighted the importance of thiazole-containing compounds in drug development, particularly in the context of neurological disorders and metabolic diseases. The rac-(3R,4S) configuration of this molecule offers interesting possibilities for chiral separation and the development of enantiomerically pure pharmaceuticals. Many researchers are investigating whether this compound could serve as a precursor for novel GABA receptor modulators or enzyme inhibitors, topics that frequently appear in scientific literature searches.

The synthesis of rac-(3R,4S)-4-(dimethyl-1,3-thiazol-2-yl)pyrrolidin-3-ol typically involves multi-step organic transformations, including condensation reactions and stereoselective reductions. Process chemists are particularly interested in optimizing these synthetic routes to improve yields and reduce production costs. The growing demand for chiral building blocks in pharmaceutical manufacturing has increased the commercial relevance of compounds like this one.

From a commercial perspective, suppliers of rac-(3R,4S)-4-(dimethyl-1,3-thiazol-2-yl)pyrrolidin-3-ol (CAS 2227897-14-3) are seeing increased inquiries from research institutions and pharmaceutical companies. The compound's potential applications in central nervous system drug discovery and metabolic disorder research make it particularly valuable. Current market analyses suggest that the global demand for such specialized heterocyclic compounds will continue to grow as drug discovery efforts expand.

Quality control and characterization of rac-(3R,4S)-4-(dimethyl-1,3-thiazol-2-yl)pyrrolidin-3-ol require advanced analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry are commonly employed to verify the compound's purity and stereochemical composition. These analytical methods are frequently searched topics by quality control professionals working with similar nitrogen-containing heterocycles.

The stability and storage conditions of rac-(3R,4S)-4-(dimethyl-1,3-thiazol-2-yl)pyrrolidin-3-ol are important considerations for both researchers and suppliers. Proper handling under inert atmosphere and storage at controlled temperatures can significantly extend the compound's shelf life. Such practical information is highly sought after by laboratory technicians and procurement specialists dealing with sensitive chiral compounds.

Looking toward the future, rac-(3R,4S)-4-(dimethyl-1,3-thiazol-2-yl)pyrrolidin-3-ol (CAS 2227897-14-3) represents an interesting case study in the development of structure-activity relationships for medicinal compounds. Its combination of a pyrrolidine scaffold with a thiazole ring system offers multiple points for structural modification, making it a versatile intermediate in drug discovery programs. The scientific community continues to explore its potential through computational modeling and biological screening.

For researchers considering working with rac-(3R,4S)-4-(dimethyl-1,3-thiazol-2-yl)pyrrolidin-3-ol, it's important to consult the latest safety data sheets and literature reports. While not classified as hazardous under standard regulations, proper laboratory precautions should always be observed when handling any chemical substance. The compound's growing presence in scientific literature suggests it will remain an area of active investigation in coming years.